Cas no 478077-04-2 (2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE)

• Product name: 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE
• CAS No: 478077-04-2
• MF: C₁₇H₁₆N₄O₄S₂
• MW: 404.463340759277
• CID: 5228609

2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE
• 2-[4-(4-nitrobenzenesulfonyl)piperazin-1-yl]-1,3-benzothiazole
• 2-{4-[(4-nitrophenyl)sulfonyl]piperazino}-1,3-benzothiazole
• Oprea1_240740
• 2-[4-(4-nitrophenyl)sulfonylpiperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H16N4O4S2/c22-21(23)13-5-7-14(8-6-13)27(24,25)20-11-9-19(10-12-20)17-18-15-3-1-2-4-16(15)26-17/h1-8H,9-12H2
• InChI Key： SUPYDKUDWNCTLM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCN(C2=NC3C=CC=CC=3S2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 634
• XLogP3: 3.3
• Topological Polar Surface Area: 136

Additional information on 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE

Introduction to 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE (CAS No. 478077-04-2)

2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE (CAS No. 478077-04-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule, particularly the presence of the nitrophenylsulfonyl and piperazine moieties, contribute to its potential therapeutic applications.

The chemical structure of 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE is characterized by a benzothiazole core linked to a piperazine ring through a sulfonamide linkage. The nitrophenyl group further enhances the compound's reactivity and biological activity. This combination of functional groups provides a versatile platform for drug design and development, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that this compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE has shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. This makes it a potential lead compound for the development of new anticancer agents.

The pharmacokinetic properties of 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE have also been investigated. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In terms of safety, initial toxicity studies have shown that 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials. These assessments will include detailed evaluations of its potential for causing adverse effects on major organ systems and its genotoxicity.

The synthesis of 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE has been optimized using modern synthetic methods to ensure high yields and purity. The process involves several steps, including the formation of the benzothiazole core, introduction of the piperazine moiety, and attachment of the nitrophenylsulfonyl group. These synthetic routes are scalable and can be adapted for large-scale production if needed.

In conclusion, 2-(4-[(4-NITROPHENYL)SULFONYL]PIPERAZINO)-1,3-BENZOTHIAZOLE (CAS No. 478077-04-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use as a novel therapeutic agent.